Cas no 491870-02-1 (4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2-(4-methylphenyl)-)

491870-02-1 structure
Product name:4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2-(4-methylphenyl)-
4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 491870-02-1
- 4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2-(4-methylphenyl)-
- DTXSID40361228
-
- Inchi: InChI=1S/C16H16O2/c1-11-6-8-12(9-7-11)16-10-14(17)13-4-2-3-5-15(13)18-16/h6-10H,2-5H2,1H3
- InChI Key: DUNWYBLVTAOQIQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 240.115029749g/mol
- Monoisotopic Mass: 240.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26.3Ų
4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2-(4-methylphenyl)- Related Literature
-
Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
-
Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
-
Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
-
Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
-
Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
491870-02-1 (4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2-(4-methylphenyl)-) Related Products
- 1049501-33-8(4-cycloheptyl-1-(3-methoxyphenyl)-octahydro-6lambda6-thieno[3,4-b]pyrazine-2,6,6-trione)
- 2305255-65-4(3-(Aminomethyl)azetidine-1-sulfonyl fluoride)
- 1937231-28-1(N-hydroxy-2-(pyrrolidin-3-yl)ethanimidamide)
- 3507-46-8(2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole)
- 1019490-36-8(butyl1-(2-methylphenyl)ethylamine)
- 1805641-68-2(Methyl 3-cyano-6-difluoromethyl-2-iodobenzoate)
- 1989671-23-9((1,3-dioxan-5-yl)methanesulfonyl chloride)
- 1370735-24-2(tert-Butyl 4,4-dimethyl-3,4-dihydrobenzo[b][1,4]azasiline-1(2H)-carboxylate)
- 34260-70-3(D,L-m-Tyrosine Methyl Ester Hydrochloride)
- 184288-35-5(Picfeltarraenin IV)
Recommended suppliers
atkchemica
Gold Member
CN Supplier
Reagent

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
